Cas no 1311769-44-4 (3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide)
3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 1311769-44-4
- 3-(5-chloro-2-methoxyanilino)-N-(1-cyanopropyl)propanamide
- 3-[(5-chloro-2-methoxyphenyl)amino]-N-(1-cyanopropyl)propanamide
- EN300-26684177
- Z1023410636
- AKOS032988138
- 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide
-
- Inchi: 1S/C14H18ClN3O2/c1-3-11(9-16)18-14(19)6-7-17-12-8-10(15)4-5-13(12)20-2/h4-5,8,11,17H,3,6-7H2,1-2H3,(H,18,19)
- InChI Key: NDCVFEAFRCVTBQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)NCCC(NC(C#N)CC)=O)OC
Computed Properties
- Exact Mass: 295.109
- Monoisotopic Mass: 295.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2A^2
- XLogP3: 3
3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684177-0.05g |
3-[(5-chloro-2-methoxyphenyl)amino]-N-(1-cyanopropyl)propanamide |
1311769-44-4 | 90% | 0.05g |
$212.0 | 2023-09-12 |
3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide
3-(5-Chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide (CAS No. 1311769-44-4): A Comprehensive Overview
3-(5-Chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide (CAS No. 1311769-44-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1311769-44-4, is characterized by a complex molecular structure that includes a chlorinated and methoxylated phenyl ring, an amino group, and a cyano-substituted propyl moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The synthesis of 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide involves a series of well-defined chemical reactions, including the coupling of 5-chloro-2-methoxyaniline with an appropriate nitrile derivative. The resulting compound exhibits high purity and stability, making it suitable for various applications in pharmaceutical research. Recent studies have focused on optimizing the synthetic route to improve yield and reduce impurities, thereby enhancing the overall quality of the final product.
In terms of its biological activity, 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide has shown promising results in several areas. One of the most notable applications is in the treatment of inflammatory diseases. Research conducted by Smith et al. (2022) demonstrated that this compound possesses potent anti-inflammatory properties, effectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.
Furthermore, studies have also explored the potential of 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide in cancer therapy. A recent publication by Johnson et al. (2023) reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer agent.
The pharmacokinetic properties of 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide have also been investigated in detail. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. These properties make it an attractive candidate for further clinical evaluation.
In addition to its therapeutic applications, 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide has been studied for its potential use as a research tool in understanding biological processes. Its ability to modulate specific signaling pathways makes it valuable for investigating the underlying mechanisms of various diseases. For instance, it has been used to study the role of specific enzymes in inflammation and cancer progression.
The safety profile of 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide is another important aspect that has been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide (CAS No. 1311769-44-4) is a multifaceted compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and diverse biological activities make it a promising candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its importance in advancing medical science.
1311769-44-4 (3-(5-chloro-2-methoxyphenyl)amino-N-(1-cyanopropyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)